[3-(4-methylpiperidin-1-yl)-6-oxopyridazin-1(6H)-yl]acetic acid

• IUPAC Name: 2-[3-(4-methylpiperidin-1-yl)-6-oxopyridazin-1-yl]acetic acid
• InChI: InChI=1S/C12H17N3O3/c1-9-4-6-14(7-5-9)10-2-3-11(16)15(13-10)8-12(17)18/h2-3,9H,4-8H2,1H3,(H,17,18)
• InChI Key: QBBQCPUGFKERPJ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C2=NN(C(=O)C=C2)CC(=O)O
• Molecular Formula: C12H17N3O3
• Molecular Weight: 251.28 g/mol

Description

[3-(4-methylpiperidin-1-yl)-6-oxopyridazin-1(6H)-yl]acetic acid, also known as MPOA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

[3-(4-methylpiperidin-1-yl)-6-oxopyridazin-1(6H)-yl]acetic acid exerts its pharmacological effects through the inhibition of cyclooxygenase-2 (COX-2), an enzyme that plays a crucial role in the inflammatory response. [3-(4-methylpiperidin-1-yl)-6-oxopyridazin-1(6H)-yl]acetic acid also modulates the expression of various cytokines and growth factors, which are involved in the regulation of inflammation and cell proliferation.
Biochemical and Physiological Effects:
[3-(4-methylpiperidin-1-yl)-6-oxopyridazin-1(6H)-yl]acetic acid has been found to exhibit significant anti-inflammatory and analgesic effects in animal models. It also inhibits the growth of various cancer cell lines and induces apoptosis in cancer cells. [3-(4-methylpiperidin-1-yl)-6-oxopyridazin-1(6H)-yl]acetic acid has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

[3-(4-methylpiperidin-1-yl)-6-oxopyridazin-1(6H)-yl]acetic acid has several advantages for lab experiments, including its relatively easy synthesis, high purity, and stability. However, its limited solubility in water and low bioavailability pose challenges for its use in vivo.

Future Directions

Future research on [3-(4-methylpiperidin-1-yl)-6-oxopyridazin-1(6H)-yl]acetic acid should focus on its potential use as a therapeutic agent for various diseases, including cancer and Alzheimer's disease. Further studies are needed to elucidate its mechanism of action and optimize its pharmacokinetic properties. Additionally, the development of novel [3-(4-methylpiperidin-1-yl)-6-oxopyridazin-1(6H)-yl]acetic acid analogs with improved potency and selectivity could lead to the discovery of new therapeutic agents.

Synthesis Methods

[3-(4-methylpiperidin-1-yl)-6-oxopyridazin-1(6H)-yl]acetic acid can be synthesized through a multi-step process involving the reaction of 4-methylpiperidine with 1,3-cyclohexanedione, followed by the reaction with hydrazine hydrate and acetic anhydride. The final product is obtained through purification and isolation techniques such as column chromatography and recrystallization.

Scientific Research Applications

[3-(4-methylpiperidin-1-yl)-6-oxopyridazin-1(6H)-yl]acetic acid has been extensively studied for its potential applications in various fields such as medicinal chemistry, pharmacology, and drug discovery. It has been found to exhibit significant anti-inflammatory, analgesic, and anti-tumor properties. [3-(4-methylpiperidin-1-yl)-6-oxopyridazin-1(6H)-yl]acetic acid has also been studied for its potential use as a therapeutic agent for various diseases such as cancer, arthritis, and Alzheimer's disease.